N1-cyclohexyl-N2-((3-(mesitylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide

• IUPAC Name: N'-cyclohexyl-N-[[3-(2,4,6-trimethylphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]oxamide
• InChI: InChI=1S/C22H33N3O5S/c1-15-12-16(2)20(17(3)13-15)31(28,29)25-10-7-11-30-19(25)14-23-21(26)22(27)24-18-8-5-4-6-9-18/h12-13,18-19H,4-11,14H2,1-3H3,(H,23,26)(H,24,27)
• InChI Key: WKAJDECBIBSMPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)N2CCCOC2CNC(=O)C(=O)NC3CCCCC3)C
• Molecular Formula: C22H33N3O5S
• Molecular Weight: 451.6 g/mol
• CAS No.: 872975-83-2

Description

N1-cyclohexyl-N2-((3-(mesitylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C22H33N3O5S and its molecular weight is 451.58. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactivity

N1-cyclohexyl-N2-((3-(mesitylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide, due to its complex structure, may find utility in the field of chemical synthesis and reactivity. Compounds with similar structures have been investigated for their unique reactivity patterns and their potential to undergo various chemical transformations. For instance, the synthesis of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides through Ugi reactions and subsequent treatments showcases the potential for complex molecules like this compound to serve as precursors or intermediates in the synthesis of novel heterocyclic compounds (Sañudo, Marcaccini, Basurto, & Torroba, 2006).

Catalysis and Ligand Efficiency

The structural motifs present in this compound suggest its potential application in catalysis, particularly as a ligand in metal-catalyzed reactions. Studies on similar compounds, such as the use of N,N'-bis(furan-2-ylmethyl)oxalamide in promoting Cu-catalyzed N-arylation of anilines and cyclic secondary amines, indicate the possible utility of this compound in enhancing catalytic activity and selectivity in various organic transformations (Bhunia, Kumar, & Ma, 2017).

Material Science and Nanotechnology

The unique structure of this compound might lend itself to applications in material science, especially in the development of novel organometallic frameworks or as a precursor in the synthesis of functional nanomaterials. Research on related compounds, such as nitrogen-doped carbon nanotubes for selective allylic oxidation, suggests a potential role for complex organics like this compound in the development of new catalytic materials or as functional components within nanotechnological applications (Cao, Yu, Peng, & Wang, 2014).